Cas no 25367-06-0 ([11]Cytochalasa-6(12),13,19-triene-1,17,21-trione,7-(acetyloxy)-18-hydroxy-10,18-dimethyl-10-phenyl-, (7S,13E,16S,18R,19E)- (9CI))

• Product name: [11]Cytochalasa-6(12),13,19-triene-1,17,21-trione,7-(acetyloxy)-18-hydroxy-10,18-dimethyl-10-phenyl-, (7S,13E,16S,18R,19E)- (9CI)
• CAS No: 25367-06-0
• MF: C₃₀H₃₅NO₆
• MW: 505.602
• CID: 275831
• PubChem ID: 6433888

[11]Cytochalasa-6(12),13,19-triene-1,17,21-trione,7-(acetyloxy)-18-hydroxy-10,18-dimethyl-10-phenyl-, (7S,13E,16S,18R,19E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• [11]Cytochalasa-6(12),13,19-triene-1,17,21-trione,7-(acetyloxy)-18-hydroxy-10,18-dimethyl-10-phenyl-, (7S,13E,16S,18R,19E)- (9CI)
• [11]Cytochalasa-6(12),13,19-triene-1,17,21-trione,7-(acetyloxy)-18-hydroxy-10,18-dimethyl-10-phenyl-, (7S,13E,16S,18R,19E)- (
• 25367-06-0
• Cytochalasa-6(12),13,19-triene-1,17,21-trione, 7-(acetyloxy)-16,18-dimethyl-18-hydroxy-10-phenyl-, (13E,16S,18R,19E,21R)-

• Inchi： InChI=1S/C30H35NO6/c1-17-10-9-13-22-26(37-20(4)32)19(3)18(2)25-23(16-21-11-7-6-8-12-21)31-28(35)30(22,25)24(33)14-15-29(5,36)27(17)34/h6-9,11-15,17-18,22-23,25-26,36H,3,10,16H2,1-2,4-5H3,(H,31,35)/b13-9+,15-14-
• InChI Key： SQFTZEKYGMXKCV-WISUYLHISA-N
• SMILES： C1=CC=C(CC2NC(=O)C34C(=O)C=CC(C)(O)C(=O)C(C)CC=CC3C(C(C(C)C24)=C)OC(=O)C)C=C1 |c:12,t:22|

Computed Properties

• Exact Mass: 505.24655
• Monoisotopic Mass: 505.24643784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 109.77